2-(2,4-dichlorophenyl)-8-methyl-4-quinolinecarboxylic acid

• IUPAC Name: 2-(2,4-dichlorophenyl)-8-methylquinoline-4-carboxylic acid
• InChI: InChI=1S/C17H11Cl2NO2/c1-9-3-2-4-11-13(17(21)22)8-15(20-16(9)11)12-6-5-10(18)7-14(12)19/h2-8H,1H3,(H,21,22)
• InChI Key: SERVWJLISXGXPS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C(=CC(=N2)C3=C(C=C(C=C3)Cl)Cl)C(=O)O
• Molecular Formula: C17H11Cl2NO2
• Molecular Weight: 332.2 g/mol

Description

2-(2,4-dichlorophenyl)-8-methyl-4-quinolinecarboxylic acid, also known as nalidixic acid, is a synthetic antibacterial agent that belongs to the class of quinolone antibiotics. It was first introduced in 1962 and has been widely used in the treatment of urinary tract infections caused by gram-negative bacteria.

Mechanism of Action

The mechanism of action of 2-(2,4-dichlorophenyl)-8-methyl-4-quinolinecarboxylic acid acid involves the inhibition of bacterial DNA gyrase, which is responsible for the supercoiling of DNA during replication and transcription. By inhibiting this enzyme, 2-(2,4-dichlorophenyl)-8-methyl-4-quinolinecarboxylic acid acid prevents the proper functioning of bacterial DNA and ultimately leads to cell death.
Biochemical and Physiological Effects:
Nalidixic acid has been shown to have a broad-spectrum antibacterial activity against gram-negative bacteria. It is primarily used in the treatment of urinary tract infections caused by Escherichia coli and other gram-negative bacteria. Nalidixic acid is absorbed rapidly from the gastrointestinal tract and is excreted primarily through the kidneys.

Advantages and Limitations for Lab Experiments

Nalidixic acid has been widely used in laboratory experiments as a tool to study the mechanism of action of quinolone antibiotics. Its advantages include its well-established synthesis method and broad-spectrum antibacterial activity. However, its limitations include its relatively low potency compared to newer quinolone antibiotics and the potential for the development of bacterial resistance.

Future Directions

For research on 2-(2,4-dichlorophenyl)-8-methyl-4-quinolinecarboxylic acid acid include the development of new quinolone antibiotics with increased potency and improved resistance profiles. Additionally, research could focus on the development of new methods for the synthesis of 2-(2,4-dichlorophenyl)-8-methyl-4-quinolinecarboxylic acid acid and other quinolone antibiotics. Finally, studies could be conducted to investigate the potential use of 2-(2,4-dichlorophenyl)-8-methyl-4-quinolinecarboxylic acid acid in combination with other antibiotics to improve its efficacy and reduce the development of resistance.

Scientific Research Applications

Nalidixic acid has been used as a tool in scientific research to study the mechanism of action of quinolone antibiotics. It has been shown to inhibit the activity of bacterial DNA gyrase, a key enzyme involved in DNA replication and transcription. This inhibition leads to the accumulation of DNA breaks and ultimately bacterial cell death.